Cas no 1220027-44-0 (2-2-(4-Bromo-2-isopropylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(4-Bromo-2-isopropylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1220027-44-0
• MF: C₁₆H₂₅BrClNO
• MW: 362.732803106308
• CID: 1069127
• PubChem ID: 56829647
• Update Time: 2025-05-20

2-2-(4-Bromo-2-isopropylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Bromo-2-isopropylphenoxy)ethyl]piperidine hydrochloride
• 2-[2-(4-bromo-2-propan-2-ylphenoxy)ethyl]piperidine;hydrochloride
• AKOS015843815
• 1220027-44-0
• 2-[2-(4-Bromo-2-isopropylphenoxy)ethyl]piperidinehydrochloride
• 2-(2-(4-Bromo-2-isopropylphenoxy)ethyl)piperidinehydrochloride
• 2-(2-(4-Bromo-2-isopropylphenoxy)ethyl)piperidine hydrochloride
• 2-2-(4-Bromo-2-isopropylphenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560032
• Inchi： 1S/C16H24BrNO.ClH/c1-12(2)15-11-13(17)6-7-16(15)19-10-8-14-5-3-4-9-18-14;/h6-7,11-12,14,18H,3-5,8-10H2,1-2H3;1H
• InChI Key： TYTXBNRBCAHLAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)C)OCCC1CCCCN1.Cl

Computed Properties

• Exact Mass: 361.08080g/mol
• Monoisotopic Mass: 361.08080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-2-(4-Bromo-2-isopropylphenoxy)ethylpiperidinehydrochloride

2-(4-Bromo-2-isopropylphenoxy)ethylpiperidine hydrochloride: A Comprehensive Overview

Introduction

2-(4-Bromo-2-isopropylphenoxy)ethylpiperidine hydrochloride, also known by its CAS number CAS No. 1220027-44-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries. The molecule consists of a piperidine ring, which is a six-membered saturated heterocyclic amine, substituted with a phenoxy group at the 2-position. The phenoxy group itself is further substituted with a bromine atom at the para position and an isopropyl group at the meta position, adding complexity to its structure and potentially influencing its pharmacokinetic properties.

Chemical Structure and Synthesis

The synthesis of 2-(4-bromo-2-isopropylphenoxy)ethylpiperidine hydrochloride involves a series of well-established organic reactions. The starting material typically includes a bromophenol derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the piperidine moiety. The presence of the isopropyl group at the meta position of the phenol ring suggests that steric effects may play a role in both the synthesis and biological activity of the compound. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

Pharmacological Properties

Research into the pharmacological properties of CAS No. 1220027-44-0 has revealed promising results in preclinical studies. The compound exhibits moderate to high potency in various assays, particularly in models related to central nervous system (CNS) disorders. Its piperidine ring contributes to its ability to cross the blood-brain barrier, making it a potential candidate for treating conditions such as anxiety, depression, or neurodegenerative diseases. Additionally, the bromine substitution at the para position may enhance its stability and bioavailability, which are critical factors for drug development.

Applications in Drug Development

The potential applications of 2-(4-bromo-2-isopropylphenoxy)ethylpiperidine hydrochloride extend beyond CNS-related therapies. Recent studies have explored its role as a lead compound in designing novel analgesics and anti-inflammatory agents. Its structural flexibility allows for further modifications, enabling researchers to optimize its efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated this process, with several derivative compounds currently undergoing preclinical testing.

Environmental Considerations

In addition to its pharmacological significance, the environmental impact of CAS No. 1220027-44-0 has been evaluated to ensure sustainable practices. Studies indicate that the compound degrades under specific environmental conditions, minimizing its ecological footprint. Regulatory agencies have expressed interest in these findings, highlighting the importance of green chemistry principles in modern drug development.

Future Directions

The future of 2-(4-bromo-2-isopropylphenoxy)ethylpiperidine hydrochloride lies in further exploration of its therapeutic potential and optimization of its chemical properties. Ongoing research aims to elucidate its mechanism of action at molecular levels, which could pave the way for personalized medicine approaches. Furthermore, advancements in computational chemistry are expected to provide deeper insights into its interactions with biological systems, enhancing our ability to design more effective drugs.

In conclusion, CAS No. 1220027-44-0, or 2-(4-bromo-2-isopropylphenoxy)ethylpiperidine hydrochloride, represents a promising compound with diverse applications across multiple therapeutic areas. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development.